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Compound of Interest

Compound Name: 2,6-Dimethyloctane

Cat. No.: B150249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2,6-
dimethyloctane as a non-polar solvent in organic reactions. Due to its specific physical

properties, 2,6-dimethyloctane presents a potential alternative to conventional non-polar

solvents, particularly in applications requiring a high boiling point and low water solubility.

Physicochemical Properties of 2,6-Dimethyloctane
2,6-Dimethyloctane is a branched alkane with properties that make it a suitable medium for

various chemical transformations. Its non-polar nature and high boiling point can be

advantageous in specific synthetic protocols. A summary of its key physical properties is

presented below, with a comparison to other common non-polar solvents.
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Property
2,6-
Dimethyloctan
e

n-Hexane Toluene
Dichlorometha
ne

Molecular

Formula
C10H22[1] C6H14 C7H8 CH2Cl2

Molecular Weight

( g/mol )
142.28[2] 86.18 92.14 84.93

Boiling Point (°C)
158-159.7[1][3]

[4]
69 111 39.6

Melting Point

(°C)
-53.15[3] -95 -95 -96.7

Density (g/cm³ at

20°C)
~0.732[3][4] ~0.655 ~0.867 ~1.326

Flash Point (°C) 34[1][4] -23 4 N/A

Water Solubility

89.16 µg/L

(temperature not

stated)[1]

9.5 mg/L 0.52 g/L 13 g/L

Vapor Pressure

(mmHg at 25°C)
3.21[1][3] 150 28.7 435

Potential Applications in Organic Synthesis
While specific documented applications of 2,6-dimethyloctane as a primary solvent in named

organic reactions are not extensively reported in the literature, its properties suggest its utility in

several areas:

High-Temperature Reactions: Its high boiling point makes it suitable for reactions requiring

elevated temperatures, such as certain rearrangements, eliminations, or metal-catalyzed

cross-coupling reactions where higher temperatures can improve reaction rates and yields.

Reactions Sensitive to Protic Solvents: As an alkane, 2,6-dimethyloctane is an inert, aprotic

solvent, making it a good choice for reactions involving organometallic reagents (e.g.,
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Grignard reagents, organolithiums) or other intermediates that are sensitive to acidic

protons.

Extraction and Work-up: Due to its very low water solubility, it can be an effective solvent for

the extraction of non-polar organic compounds from aqueous mixtures. Its relatively low

density facilitates clear phase separation.

"Green" Chemistry Alternative: As a hydrocarbon, it can be considered as a potentially

greener alternative to halogenated solvents like dichloromethane, particularly in processes

where solvent recovery and recycling are feasible.

General Experimental Protocol for an Organic
Reaction Using 2,6-Dimethyloctane
The following is a general protocol for conducting an organic reaction using 2,6-
dimethyloctane as a solvent. This should be adapted based on the specific requirements of

the reaction being performed.

Materials:

2,6-Dimethyloctane (reagent grade, dried over a suitable drying agent like molecular sieves

if necessary)

Reactants (A and B)

Catalyst (if required)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Inert gas supply (e.g., Nitrogen or Argon)
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Standard glassware for work-up and purification (separatory funnel, rotary evaporator,

chromatography columns, etc.)

Procedure:

Reaction Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar

and a reflux condenser.

Inert Atmosphere: Purge the reaction apparatus with an inert gas (Nitrogen or Argon) to

remove air and moisture, especially if air- or moisture-sensitive reagents are used.

Addition of Reagents: To the flask, add reactant A and the calculated volume of 2,6-
dimethyloctane. Stir the mixture to dissolve the reactant.

Initiation of Reaction: Add reactant B (and catalyst, if applicable) to the reaction mixture.

Heating: If the reaction requires heating, place the flask in a heating mantle or oil bath and

heat to the desired temperature. The high boiling point of 2,6-dimethyloctane allows for a

wide range of reaction temperatures.

Monitoring the Reaction: Monitor the progress of the reaction by a suitable analytical

technique (e.g., TLC, GC-MS, or NMR spectroscopy of aliquots).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

If necessary, quench the reaction by adding an appropriate quenching agent.

Transfer the mixture to a separatory funnel.

Wash the organic layer with an appropriate aqueous solution (e.g., water, brine) to remove

any water-soluble byproducts or unreacted reagents.

Separate the organic layer. The low density of 2,6-dimethyloctane will typically result in it

being the upper layer.
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Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate or

magnesium sulfate).

Filter to remove the drying agent.

Purification:

Remove the 2,6-dimethyloctane solvent using a rotary evaporator. Due to its high boiling

point, a higher vacuum and/or higher bath temperature may be required compared to

more volatile solvents.

Purify the crude product by a suitable method, such as column chromatography,

distillation, or recrystallization.

Visualizations
Diagram 1: General Workflow for an Organic Reaction in 2,6-Dimethyloctane
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Caption: General experimental workflow for a typical organic synthesis using 2,6-
dimethyloctane as the solvent.

Diagram 2: Logical Relationship of Solvent Properties to Application
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Caption: Relationship between the physical properties of 2,6-dimethyloctane and its potential

applications in organic synthesis.

Safety and Handling
2,6-Dimethyloctane is a flammable liquid and vapor. Handle with care in a well-ventilated

area, away from ignition sources. Use appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solvent in Organic Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150249#application-of-2-6-dimethyloctane-as-a-non-
polar-solvent-in-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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